Cas no 1780041-73-7 (2-(5-bromo-1H-1,3-benzodiazol-6-yl)acetic acid)

• Product Name: 2-(5-bromo-1H-1,3-benzodiazol-6-yl)acetic acid
• CAS No: 1780041-73-7
• MDL: MFCD28948167
• CID: 4613414
• PubChem ID: 83901000
• Update Time: 2025-05-19

2-(5-bromo-1H-1,3-benzodiazol-6-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-1H-1,3-benzodiazol-6-yl)acetic acid

• MDL： MFCD28948167

Additional information on 2-(5-bromo-1H-1,3-benzodiazol-6-yl)acetic acid

Research Update on 2-(5-bromo-1H-1,3-benzodiazol-6-yl)acetic acid (CAS: 1780041-73-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(5-bromo-1H-1,3-benzodiazol-6-yl)acetic acid (CAS: 1780041-73-7) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery.

Recent studies have highlighted the role of 2-(5-bromo-1H-1,3-benzodiazol-6-yl)acetic acid as a versatile building block in medicinal chemistry. Its benzodiazole core, coupled with the bromo substituent and acetic acid moiety, offers multiple sites for functionalization, making it an attractive scaffold for the development of novel bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of kinase inhibitors, showing promising activity against several cancer-related targets.

In terms of synthetic approaches, researchers have developed more efficient routes to produce 2-(5-bromo-1H-1,3-benzodiazol-6-yl)acetic acid with improved yields and purity. A recent patent application (WO2023056123) describes a novel catalytic system that reduces reaction times by 40% while maintaining high selectivity. These advancements are particularly important as demand for this intermediate grows in pharmaceutical development pipelines.

Biological evaluations have revealed interesting properties of derivatives based on this scaffold. Studies indicate that modifications at the 2-position of the benzodiazole ring can significantly alter the compound's pharmacokinetic profile. Research published in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated that certain derivatives show enhanced blood-brain barrier penetration, suggesting potential applications in central nervous system disorders.

The mechanism of action for biologically active derivatives appears to involve multiple pathways. Preliminary data suggest interactions with protein-protein interaction interfaces, particularly those involving bromodomain-containing proteins. This multi-target activity profile makes 2-(5-bromo-1H-1,3-benzodiazol-6-yl)acetic acid derivatives particularly interesting for complex disease targets where polypharmacology approaches are advantageous.

From a safety and toxicity perspective, recent in vitro and in vivo studies have established a favorable preliminary profile for this class of compounds. Metabolism studies indicate that the acetic acid moiety facilitates rapid clearance, reducing the risk of bioaccumulation. However, researchers note that the bromo substituent may require careful consideration in lead optimization to avoid potential off-target effects.

Looking forward, several pharmaceutical companies have included 2-(5-bromo-1H-1,3-benzodiazol-6-yl)acetic acid derivatives in their discovery pipelines, particularly for oncology and inflammatory indications. The compound's versatility and demonstrated biological activity position it as an important tool in the medicinal chemist's arsenal. Future research directions likely will focus on expanding its applications through targeted modifications and combination with other pharmacophores.